Cas no 1260774-01-3 (1-(piperidin-4-ylmethyl)triazole-4-carboxamide:hydrochloride)

• Product Name: 1-(piperidin-4-ylmethyl)triazole-4-carboxamide:hydrochloride
• CAS No: 1260774-01-3
• MF: C₉H₁₆ClN₅O
• MW: 245.709239959717
• CID: 2854714
• Update Time: 2025-06-27

1-(piperidin-4-ylmethyl)triazole-4-carboxamide:hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(piperidin-4-ylmethyl)triazole-4-carboxamide:hydrochloride

• Inchi： 1S/C9H15N5O.ClH/c10-9(15)8-6-14(13-12-8)5-7-1-3-11-4-2-7;/h6-7,11H,1-5H2,(H2,10,15);1H
• InChI Key： OCJUQLSMWAFSKG-UHFFFAOYSA-N
• SMILES： N1(CC2CCNCC2)C=C(C(N)=O)N=N1.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Additional information on 1-(piperidin-4-ylmethyl)triazole-4-carboxamide:hydrochloride

Comprehensive Overview of 1-(piperidin-4-ylmethyl)triazole-4-carboxamide:hydrochloride (CAS No. 1260774-01-3)

1-(piperidin-4-ylmethyl)triazole-4-carboxamide:hydrochloride (CAS No. 1260774-01-3) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to in abbreviated forms such as piperidinylmethyl triazole carboxamide HCl, combines a piperidine moiety with a triazole-carboxamide backbone, making it a versatile intermediate in drug discovery. Researchers are particularly interested in its role as a kinase inhibitor scaffold and its potential applications in targeting inflammatory pathways and neurodegenerative diseases.

The molecular structure of 1-(piperidin-4-ylmethyl)triazole-4-carboxamide:hydrochloride features a piperidin-4-ylmethyl group attached to a 1,2,3-triazole ring, which is further functionalized with a carboxamide group. This arrangement is critical for its bioactivity, as the triazole ring is known for its stability and ability to participate in hydrogen bonding, while the piperidine moiety enhances solubility and membrane permeability. The hydrochloride salt form improves the compound's stability and bioavailability, making it suitable for in vitro and in vivo studies. Recent publications highlight its utility in high-throughput screening assays for identifying novel small-molecule therapeutics.

In the context of current research trends, 1-(piperidin-4-ylmethyl)triazole-4-carboxamide:hydrochloride aligns with the growing demand for targeted drug delivery systems and precision medicine. Its potential as a modulator of protein-protein interactions (PPIs) has sparked interest, especially in oncology and immunology. For instance, the compound's ability to interfere with signal transduction pathways could pave the way for new treatments for autoimmune disorders or metabolic syndromes. Additionally, its low cytotoxicity profile, as reported in preliminary studies, makes it a promising candidate for further development.

From a synthetic chemistry perspective, the preparation of 1-(piperidin-4-ylmethyl)triazole-4-carboxamide:hydrochloride typically involves click chemistry methodologies, leveraging the efficient coupling of azides and alkynes to form the triazole core. This approach is favored for its high yield and mild reaction conditions, which are essential for scaling up production. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm purity and structural integrity, ensuring compliance with Good Manufacturing Practices (GMP) for pharmaceutical applications.

The compound's relevance extends to computational drug design, where its molecular docking properties are explored using AI-driven algorithms. This synergy between experimental and in silico methods accelerates the identification of lead compounds for diseases like Alzheimer's and Parkinson's. Moreover, its drug-likeness scores, calculated using tools like Lipinski's Rule of Five, suggest favorable pharmacokinetics, further boosting its appeal to medicinal chemists.

As the scientific community continues to explore 1-(piperidin-4-ylmethyl)triazole-4-carboxamide:hydrochloride, its applications in personalized medicine and combinatorial chemistry are expected to expand. With ongoing studies investigating its synergistic effects with existing therapeutics, this compound exemplifies the intersection of innovation and translational research. For researchers seeking reliable suppliers, verifying CAS No. 1260774-01-3 and ensuring certificates of analysis (CoA) are critical steps to guarantee quality and reproducibility in experiments.